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Compound of Interest

Compound Name: Methylxanthoxylin

Cat. No.: B150370

Chemical Identity: 2'-Hydroxy-4',6'-dimethoxy-3'-methylacetophenone
Synonyms: Methylxanthoxylin, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)ethanone[1][2]

This technical guide provides a summary of the available toxicology and safety data for the
chemical compound with CAS Registry Number 23121-32-6. The information is intended for
researchers, scientists, and professionals in the field of drug development.

Summary of Toxicological Data

Comprehensive toxicological data for CAS RN 23121-32-6 is not readily available in the public
domain. Safety Data Sheets (SDS) from various suppliers provide some hazard classifications
based on available data, but detailed studies on acute toxicity, mutagenicity, carcinogenicity,
and reproductive toxicity are limited.

Acute Toxicity

One supplier's safety data sheet classifies the substance under Acute toxicity, oral (Category
4), with the hazard statement H302: Harmful if swallowed.[3] However, specific LD50 values
from experimental studies were not found in the reviewed literature. Another SDS states that
acute toxicity is "Classified based on available data," without providing a specific category.[4]

Germ Cell Mutagenicity, Carcinogenicity, and
Reproductive Toxicity
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Information regarding the mutagenic, carcinogenic, or reproductive hazards of this compound
is sparse. One Safety Data Sheet indicates that for germ cell mutagenicity, the substance is
"Classified based on available data".[4] The same source states for carcinogenicity, "IARC: No
component of this product present at levels greater than or equal to 0.1% is identified as
probable, possible or confirmed human carcinogen by IARC."[4] It also notes that there is no
classification for reproductive toxicity based on available data to indicate it may cause birth
defects or other reproductive harm.[3][4]

Specific Target Organ Toxicity

Some safety data sheets provide classifications for specific target organ toxicity:

e Single Exposure: May cause respiratory irritation (Category 3), with the hazard statement
H335.[3]

o Repeated Exposure: No classification is available based on the reviewed data.[4]

Data Presentation

Due to the limited availability of quantitative toxicological data, a comprehensive numerical
summary is not possible. The following table summarizes the available GHS hazard
classifications.

Hazard Class Hazard Category Hazard Statement Reference

o H302: Harmful if
Acute toxicity, oral Category 4 [3]
swallowed

Specific target organ
o ] H335: May cause
toxicity - single Category 3 , o [3]
respiratory irritation
exposure

Experimental Protocols

Detailed experimental protocols for toxicological studies on CAS RN 23121-32-6 are not
described in the publicly available literature. For any new toxicological evaluation, standardized
OECD guidelines for the testing of chemicals should be followed.
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Visualizations
General Hazard Assessment Workflow

The following diagram illustrates a generalized workflow for assessing the potential hazards of
a chemical compound like CAS RN 23121-32-6, for which limited data is available.
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Caption: Generalized workflow for chemical hazard assessment.

Standard Safety Precautions

This diagram outlines the logical relationships between identified hazards and the necessary
safety precautions when handling a substance with the characteristics of CAS RN 23121-32-6.
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Required Safety Precautions
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Caption: Relationship between hazards and safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150370#cas-rn-23121-32-6-toxicology-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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